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Compound of Interest

Compound Name: SKF 10810

Cat. No.: B15576419 Get Quote

An in-depth investigation into the scientific literature and chemical databases for solubility and

stability data on a compound identified as "SKF 10810" has revealed that this designation does

not correspond to a known chemical entity. Instead, evidence strongly suggests that "SKF
10810" is a product identifier for an industrial component, likely a bearing, manufactured by the

Swedish company SKF, a leading global supplier of bearings, seals, and related technologies.

For researchers, scientists, and drug development professionals, the distinction between a

chemical compound and an industrial part is critical. The request for a technical guide on the

solubility and stability of "SKF 10810" presupposes its existence as a molecule with specific

chemical and physical properties relevant to pharmaceutical or laboratory research. However,

extensive searches have yielded no such data.

Numerous searches in scientific databases and chemical vendor catalogs for "SKF 10810" as a

chemical compound have been unfruitful. In contrast, searches for this term in relation to

industrial parts consistently point to products manufactured by SKF. For instance, product

codes such as "61810" refer to specific types of ball bearings.[1] It is highly probable that "SKF
10810" falls into a similar category of product nomenclature.

While SKF does lend its name to certain chemical compounds used in research, these are

typically designated with a hyphenated numerical suffix, such as SKF-81297 or SKF-96365.[2]

[3][4] These compounds are identifiable in chemical databases like PubChem and have

associated scientific literature detailing their properties and mechanisms of action. The
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identifier "SKF 10810" does not follow this established naming convention for their chemical

entities and is absent from these critical scientific resources.

Given the available evidence, it is concluded that a technical guide on the solubility and stability

of "SKF 10810" as a chemical compound cannot be produced. The query appears to be based

on a misidentification of a product number as a chemical identifier. Researchers seeking

information on chemical compounds for drug development or other scientific applications are

advised to verify the correct nomenclature and consult appropriate chemical databases. For

information regarding SKF products, such as bearings or seals, it is recommended to consult

the manufacturer's official documentation and product specifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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